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Compound of Interest

Compound Name: Nardoeudesmol A

Cat. No.: B13435519

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nardoeudesmol A is a sesquiterpenoid natural product first isolated from Nardostachys
chinensis. As a member of the eudesmane class of sesquiterpenoids, it possesses a
characteristic bicyclic carbon skeleton. This technical guide provides a summary of its chemical
characterization, including its physicochemical properties and a generalized overview of the
spectroscopic data and experimental protocols used for the identification of similar natural
products. While the primary spectroscopic data from the original publication by Liu et al. (2013)
is not readily available in the public domain, this document compiles the known information and
presents a representative workflow for the characterization of such compounds.

Physicochemical Properties

The fundamental physicochemical properties of Nardoeudesmol A are summarized in the
table below. This information is crucial for its identification and for understanding its behavior in
various experimental settings.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13435519?utm_src=pdf-interest
https://www.benchchem.com/product/b13435519?utm_src=pdf-body
https://www.benchchem.com/product/b13435519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13435519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C15H2402 [1112]
Molecular Weight 236.35 g/mol [1][2]

CAS Number 1445952-30-6

Class Eudesmane Sesquiterpenoid

Source Nardostachys chinensis Batal

Spectroscopic Data

The structural elucidation of Nardoeudesmol A, like other natural products, relies on a
combination of spectroscopic techniques. The following tables present the expected ranges
and types of signals for tH NMR and 13C NMR spectroscopy for a compound with the molecular
formula C1sH2402 and a eudesmane skeleton. Mass spectrometry and infrared spectroscopy
provide further confirmation of the molecular weight and functional groups.

Table 1: Representative *H NMR Spectroscopic Data for a Eudesmane Sesquiterpenoid
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0.7-1.2 s, d 3H, 6H Methyl groups (CHs)

Methylene (CHz) and
Methine (CH) protons

on the carbocyclic

1.2-25 m -

core

Protons attached to

carbons bearing
35-45 m, dd, br s -

hydroxyl groups (CH-

OH)

Olefinic protons (=CH)
45-55 brs,d - )
if present
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Table 2: Representative 13C NMR Spectroscopic Data for a Eudesmane Sesquiterpenoid

Chemical Shift (8) ppm Carbon Type Assignment (Tentative)
10-30 CHs Methyl groups

Aliphatic methylene and
20 - 50 CHz, CH _

methine carbons

Carbons attached to hydroxyl
60 - 80 CH-O

groups
100 - 150 c=C Olefinic carbons (if present)

Mass Spectrometry (MS)

e High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental
composition, C1sH240x2.

Infrared (IR) Spectroscopy

o Characteristic Absorptions: A broad absorption band in the region of 3200-3600 cm~! would
indicate the presence of hydroxyl (-OH) groups. Absorptions in the 2850-3000 cm~1! range
would correspond to C-H stretching vibrations.

Experimental Protocols

The isolation and characterization of Nardoeudesmol A would typically follow a standard
natural product chemistry workflow. The detailed, specific parameters from the original
publication are unavailable; however, a general methodology is outlined below.

Extraction

The dried and powdered rhizomes and roots of Nardostachys jatamansi are subjected to
solvent extraction. This is a critical step to isolate the desired compounds from the plant matrix.
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Dried and Powdered Plant Material
(Nardostachys jatamansi)

Solvent Extraction
(e.g., with Methanol or Ethanol)

Click to download full resolution via product page

Isolation and Purification

The crude extract, a complex mixture of compounds, undergoes a series of chromatographic
separations to isolate the pure Nardoeudesmol A.
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Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(Silica Gel or Sephadex)

High-Performance Liquid Chromatography (HPLC)
(Normal or Reversed-Phase)
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Structure Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of
spectroscopic methods.
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Infrared Spectroscopy

Elucidated Structure of
Nardoeudesmol A

Click to download full resolution via product page

Biological Activity

While some sources suggest potential anti-inflammatory and anti-cancer properties for

compounds from Nardostachys chinensis, specific biological activities and the underlying
signaling pathways for Nardoeudesmol A have not been detailed in the readily available
scientific literature. Further research is required to elucidate its pharmacological potential.

Conclusion

Nardoeudesmol A is a eudesmane-type sesquiterpenoid isolated from Nardostachys
chinensis. Its characterization relies on standard phytochemical techniques, including
extraction, chromatography, and a suite of spectroscopic methods. While the specific, detailed
data from its original isolation is not widely disseminated, this guide provides a comprehensive
overview of the methodologies and expected spectroscopic features for this class of natural
products. The information presented here serves as a valuable resource for researchers in
natural product chemistry, pharmacology, and drug development who are interested in the
further investigation of Nardoeudesmol A and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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